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Established Quality Control Ranges for Nafithromycin

For researchers, ensuring the precision and accuracy of susceptibility testing is crucial. The following tables

summarize the CLSI-approved QC ranges for nafithromycin, established through a multi-laboratory study

[1].

Table 1: Disk Diffusion QC Ranges [1]

QC Strain ATCC Number Zone Diameter Range (mm)
Staphylococcus aureus 25923 25-31
Streptococcus pneumoniae 49619 25-31
Haemophilus influenzae 49247 16 - 20

Table 2: Broth Microdilution (MIC) QC Ranges [1]

QC Strain ATCC Number MIC Range (pg/ml)

Staphylococcus aureus 29213 0.06 - 0.25
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QC Strain ATCC Number MIC Range (pg/ml)
Enterococcus faecalis 29212 0.016 - 0.12
Streptococcus pneumoniae 49619 0.008 - 0.03
Haemophilus influenzae 49247 2-8

Experimental Workflow for MIC Determination

The following diagram outlines the general protocol for determining Minimum Inhibitory Concentration

(MIC), a foundational method for establishing both QC ranges and, eventually, clinical breakpoints [2] [3].
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Key Protocol Details:

e Pathogen Identification & Growth [2]: Identify the clinical isolate using standard methods (e.qg.,
PCR). Culture the bacterium for approximately 18 hours in an appropriate medium like Cation-
Adjusted Mueller-Hinton Broth (CAMHB) to achieve adequate density.

e Antibiotic & Plate Preparation [2]:
o Prepare a stock solution of nafithromycin, typically solubilized in deionized water at a high

concentration (e.g., 10 mg/mL).
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o Create a series of ten 2-fold dilutions of the antibiotic in a microtiter plate. The test range should
be selected to encompass the expected activity and potential resistance.
¢ Inoculation, Incubation, and Reading [2] [3]: Inoculate each well of the plate with a standardized
bacterial suspension. After incubation (e.g., 16-20 hours at 35°C), the MIC is determined as the
lowest concentration of antibiotic that completely inhibits visible growth of the organism.

Frequently Asked Questions for Researchers

Q1: Why can't I find official clinical breakpoints (S/I/R) for nafithromycin? Clinical breakpoints are
established by regulatory bodies like EUCAST and the FDA only after a drug has been approved for clinical
use [4] [5]. As nafithromycin is still an investigational drug in clinical trials, official breakpoints for patient
management are not yet available. The available data focuses on QC to ensure consistent testing in research

settings [1].

Q2: What is the in vitro activity profile of nafithromycin against key pathogens? Global surveillance

data shows nafithromycin has potent activity against respiratory pathogens [6]:

e Streptococcus pneumoniae: MIC~90~/MIC~90~ of 0.015/0.06 pg/mL, inhibiting all tested strains at
<0.25 pg/mL.

e Staphylococcus aureus: Activity is bimodal. It is potent (MIC 0.06 pg/mL) against macrolide-
susceptible strains and those with inducible resistance but shows limited activity against constitutively
resistant strains (MIC >2 ug/mL) [6].

Q3: Where can I find MIC distributions for other antibiotics to help design my experiments? The
EUCAST MIC distribution website is a vital tool for researchers. It allows you to search for wild-type
MIC distributions of microorganisms against various antimicrobials, which is essential for selecting

appropriate test concentration ranges [2] [7].

Key Limitations and Troubleshooting

¢ Adhere to Standardized Methods: Ensure all testing follows reference standards like CLSI MQO7 or
ISO 20776-1 for broth microdilution [3]. Use the correct media (e.g., MH-F broth for fastidious
organisms like S. pneumoniae and H. influenzae) [3].

¢ Monitor QC Performance Rigorously: The established QC ranges must be used to validate the
performance of your in vitro testing system for nafithromycin in clinical trials and surveillance studies
[1]. Results are only valid if the QC strains give results within the specified ranges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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